Cas no 19457-57-9 (Pregn-4-ene-3,20-dione,6-methylene-)

• Product Name: Pregn-4-ene-3,20-dione,6-methylene-
• CAS No: 19457-57-9
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 192573
• PubChem ID: 119075
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6-methylene- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6-methylene-
• 6-Methylene Progesterone
• 6-methylene-4-pregnene-3,20-dione
• 6-Methylenepregn-4-ene-3,20-dione
• 6-methylidenepregn-4-ene-3,20-dione
• LY 207320
• LY-207320
• AKOS040749994
• SCHEMBL1444719
• LY207320
• 19457-57-9
• 6-Methyleneprogesterone
• DTXSID00941207
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-6-methylidene-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Pregn-4-ene-3,20-dione, 6-methylene-

• Inchi： 1S/C22H30O2/c1-13-11-16-18-6-5-17(14(2)23)21(18,3)10-8-19(16)22(4)9-7-15(24)12-20(13)22/h12,16-19H,1,5-11H2,2-4H3/t16-,17+,18-,19-,21+,22+/m0/s1
• InChI Key： BKWJSCFKITXBBM-NTNOATJHSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC(=C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14